Cas no 2580235-09-0 (tert-butyl N-4-(2-hydroxyethyl)thian-4-yl-N-methylcarbamate)

• Product Name: tert-butyl N-4-(2-hydroxyethyl)thian-4-yl-N-methylcarbamate
• CAS No: 2580235-09-0
• MF: C₁₃H₂₅NO₃S
• MW: 275.407502889633
• CID: 5660606
• PubChem ID: 165888949
• Update Time: 2025-05-21

tert-butyl N-4-(2-hydroxyethyl)thian-4-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27718395
• 2580235-09-0
• tert-butyl N-[4-(2-hydroxyethyl)thian-4-yl]-N-methylcarbamate
• tert-butyl N-4-(2-hydroxyethyl)thian-4-yl-N-methylcarbamate

• Inchi： 1S/C13H25NO3S/c1-12(2,3)17-11(16)14(4)13(5-8-15)6-9-18-10-7-13/h15H,5-10H2,1-4H3
• InChI Key： SSKWABJLSOFYIL-UHFFFAOYSA-N
• SMILES： S1CCC(CCO)(CC1)N(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 275.15551483g/mol
• Monoisotopic Mass: 275.15551483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.1Ų

Additional information on tert-butyl N-4-(2-hydroxyethyl)thian-4-yl-N-methylcarbamate

tert-butyl N-4-(2-hydroxyethyl)thian-4-yl-N-methylcarbamate: A Comprehensive Overview

The compound with CAS No. 2580235-09-0, commonly referred to as tert-butyl N-4-(2-hydroxyethyl)thian-4-yl-N-methylcarbamate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and material science. This compound is notable for its unique structure, which incorporates a thiane ring and a carbamate group, making it a versatile building block for various applications.

Recent studies have highlighted the potential of tert-butyl N-4-(2-hydroxyethyl)thian-4-yl-N-methylcarbamate in the development of advanced materials. Researchers have explored its role in creating high-performance polymers and biodegradable plastics, leveraging its ability to form strong intermolecular bonds. The presence of the thiane ring contributes to the compound's flexibility and durability, while the carbamate group enhances its compatibility with biological systems.

In terms of synthesis, this compound is typically derived from a multi-step process involving nucleophilic substitution and condensation reactions. The use of tert-butyl groups in the synthesis ensures stability during intermediate steps, while the introduction of the hydroxyethyl group introduces hydrophilic properties that are essential for certain applications. Recent advancements in catalytic methods have further optimized the synthesis process, reducing production costs and improving yield.

The applications of tert-butyl N-4-(2-hydroxyethyl)thian-4-yl-N-methylcarbamate are diverse and expanding rapidly. In the pharmaceutical industry, it has been investigated as a potential precursor for drug delivery systems due to its ability to form self-assembling structures. Additionally, in agriculture, this compound has shown promise as a component in biodegradable pesticides, offering an eco-friendly alternative to traditional chemicals.

From an environmental perspective, the biodegradability of tert-butyl N-4-(2-hydroxyethyl)thian-4-yl-N-methylcarbamate makes it an attractive option for sustainable materials development. Studies have demonstrated that under controlled conditions, this compound can degrade into non-toxic byproducts within a relatively short timeframe. This property aligns with global efforts to reduce environmental impact and promote circular economy practices.

In conclusion, tert-butyl N-4-(2-hydroxyethyl)thian-4-yl-N-methylcarbamate stands out as a versatile and innovative compound with wide-ranging applications across multiple industries. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and technologies.